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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068 Get Quote

Introduction

Barium iodide (BaI₂) is an inorganic compound that exists in an anhydrous state as well as in

hydrated forms, most commonly as a dihydrate (BaI₂·2H₂O) and a hexahydrate (BaI₂·6H₂O).

These compounds are of interest to researchers in various fields, including materials science

and drug development, where understanding the thermal properties of hydrated salts is crucial

for processing, stability, and application. This technical guide provides a comprehensive

overview of the thermal properties of barium iodide hydrates, with a focus on the hexahydrate

form. It is important to note that while extensive data is available for the anhydrous and

dihydrate forms, specific experimental data for the thermal properties of barium iodide
hexahydrate is limited in publicly accessible literature. This guide synthesizes the available

information and presents generalized experimental protocols for the characterization of such

hydrated salts.

Quantitative Data on Thermal Properties
The thermal behavior of barium iodide hydrates is primarily characterized by their dehydration

upon heating, followed by the melting and decomposition of the anhydrous salt. The following

tables summarize the available quantitative data for the different forms of barium iodide.

Table 1: Thermal Decomposition Data for Barium Iodide Dihydrate
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Thermal Event Temperature (°C) Notes

Loss of first H₂O ~98.9
Dehydration to Barium iodide

monohydrate.

Loss of second H₂O ~539
Dehydration to anhydrous

Barium iodide.

Decomposition ~740
Decomposition of the

anhydrous salt.

Note: The data for the stepwise dehydration of the dihydrate is based on limited sources and

may vary depending on experimental conditions such as heating rate and atmosphere.

Table 2: General Thermal Properties of Anhydrous Barium Iodide

Property Value

Melting Point 711 °C

Boiling Point 2027 °C

Decomposition Temperature > 740 °C[1]

Specific Heat Capacity and Thermal Conductivity

There is currently no specific experimental data available in the literature for the specific heat

capacity or thermal conductivity of Barium iodide hexahydrate. The NIST WebBook provides

data for the heat capacity of anhydrous Barium iodide in the solid and gas phases, but not for

the hydrated forms.[2] For researchers requiring this data, direct experimental measurement is

recommended.

Experimental Protocols
The thermal properties of hydrated salts like Barium iodide hexahydrate are typically

determined using thermoanalytical techniques such as Thermogravimetric Analysis (TGA),

Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC).
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1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is used to determine the water content of hydrates and the temperatures at

which dehydration occurs.

Objective: To determine the stoichiometry of hydration and the temperature ranges of

dehydration for Barium iodide hexahydrate.

Instrumentation: A thermogravimetric analyzer with a high-precision balance and a furnace

capable of controlled heating rates.

Sample Preparation: A small, accurately weighed sample of Barium iodide hexahydrate
(typically 5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

Experimental Conditions:

Heating Rate: A linear heating rate, typically between 5 to 20 °C/min, is applied.

Temperature Range: The sample is heated from ambient temperature to a temperature

above the final decomposition point (e.g., 25 °C to 800 °C).

Atmosphere: An inert atmosphere, such as dry nitrogen or argon, is continuously purged

through the furnace at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative side

reactions and to carry away the evolved water vapor.

Data Analysis: The resulting TGA curve plots the percentage of mass loss versus

temperature. The distinct steps in the curve correspond to the loss of water molecules, and

the temperature at the midpoint of the step is often taken as the dehydration temperature.

The stoichiometry of the hydrate can be calculated from the percentage of mass loss at each

step.

2. Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC)

DTA measures the temperature difference between a sample and an inert reference as a

function of temperature, while DSC measures the heat flow required to maintain the sample
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and reference at the same temperature. Both techniques are used to identify endothermic and

exothermic processes, such as dehydration, melting, and phase transitions.

Objective: To determine the temperatures and enthalpies of dehydration, melting, and other

phase transitions of Barium iodide hexahydrate.

Instrumentation: A DTA or DSC instrument.

Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically

sealed in an aluminum or platinum pan. An empty sealed pan is used as a reference.

Experimental Conditions:

Heating Rate: A constant heating rate, typically between 5 to 20 °C/min, is used.

Temperature Range: Similar to TGA, the temperature range should encompass all

expected thermal events.

Atmosphere: An inert atmosphere, such as dry nitrogen or argon, is maintained at a

constant flow rate.

Data Analysis: The DTA/DSC thermogram shows peaks corresponding to thermal events.

Endothermic events, such as dehydration and melting, are typically shown as downward

peaks, while exothermic events are shown as upward peaks. The temperature at the onset

or peak of the endotherm provides the transition temperature, and the area under the peak is

proportional to the enthalpy change of the event.

Visualizations
Dehydration Pathway of a Hexahydrate Salt

The following diagram illustrates a hypothetical stepwise dehydration of a generic hexahydrate

salt, as would be expected for Barium iodide hexahydrate. The specific temperatures for

each dehydration step for BaI₂·6H₂O are not available in the literature and would need to be

determined experimentally.
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Hypothetical Dehydration Pathway of Barium Iodide Hexahydrate

BaI₂·6H₂O (s)

BaI₂·4H₂O (s)

-2H₂O (g) at T₁

BaI₂·2H₂O (s)

-2H₂O (g) at T₂

BaI₂·H₂O (s)

-H₂O (g) at T₃

BaI₂ (s)

-H₂O (g) at T₄

Click to download full resolution via product page

Caption: A conceptual diagram of the stepwise dehydration of Barium iodide hexahydrate.

Experimental Workflow for Thermal Analysis

The following diagram outlines the typical experimental workflow for characterizing the thermal

properties of a hydrated salt using TGA and DSC.
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Experimental Workflow for Thermal Analysis of a Hydrated Salt

Sample Preparation

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

Data Interpretation

Hydrated Salt Sample
(e.g., BaI₂·6H₂O)

Accurately weigh
5-10 mg for TGA

Accurately weigh
2-5 mg for DSC

Run TGA:
- Heat from 25°C to 800°C

- 10°C/min heating rate
- N₂ atmosphere

Run DSC:
- Heat from 25°C to 800°C

- 10°C/min heating rate
- N₂ atmosphere

Obtain TGA curve
(% mass loss vs. Temp)

Analyze for:
- Dehydration temperatures
- Stoichiometry of water loss

Compile Thermal Properties Report

Obtain DSC thermogram
(Heat flow vs. Temp)

Analyze for:
- Temperatures of transitions

- Enthalpies of transitions

Click to download full resolution via product page

Caption: A generalized workflow for the thermal analysis of a hydrated salt.
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Conclusion

The thermal properties of Barium iodide hexahydrate are of significant interest for various

scientific and industrial applications. While specific experimental data for the hexahydrate form

is not readily available, this guide provides a framework for understanding its expected thermal

behavior based on data from its dihydrate and anhydrous forms. The detailed experimental

protocols for TGA and DSC offer a clear methodology for researchers to determine the precise

thermal properties of Barium iodide hexahydrate. Further experimental investigation is

necessary to fully characterize the thermal decomposition pathway, specific heat capacity, and

thermal conductivity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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